Cas no 1353973-20-2 ([1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester)

• Product Name: [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• CAS No: 1353973-20-2
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 2160115
• Update Time: 2025-10-28

[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester
• Benzyl ((1-(2-aminoethyl)piperidin-2-yl)methyl)(methyl)carbamate
• AM93841
• [1-(2-aminoethyl)piperidin-2-ylmethyl]methylcarbamic acid benzyl ester

• Inchi： 1S/C17H27N3O2/c1-19(13-16-9-5-6-11-20(16)12-10-18)17(21)22-14-15-7-3-2-4-8-15/h2-4,7-8,16H,5-6,9-14,18H2,1H3
• InChI Key： IUHUIKLEHJDNTC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC1CCCCN1CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 332
• Topological Polar Surface Area: 58.8

Additional information on [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester

Comprehensive Overview of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester (CAS No. 1353973-20-2)

The compound [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester, identified by its CAS No. 1353973-20-2, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This piperidine-derived compound features a unique combination of functional groups, including an amino-ethyl side chain and a benzyl ester moiety, which contribute to its potential biological activity and applications. Researchers are particularly interested in its role as a chiral building block or intermediate in the synthesis of more complex therapeutic agents.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in drug discovery and development. The [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester is often discussed in the context of structure-activity relationship (SAR) studies, where its scaffold serves as a critical template for designing novel compounds. Its CAS No. 1353973-20-2 is frequently searched in academic and industrial databases, reflecting its relevance in peptide mimetics and small-molecule drug design.

One of the key features of this compound is its modular synthesis potential, which aligns with the growing trend of fragment-based drug discovery. The benzyl ester group, in particular, offers versatility in further chemical modifications, making it a valuable asset for medicinal chemists. Additionally, the presence of the amino-ethyl side chain enhances its solubility and bioavailability, addressing common challenges in drug formulation.

The scientific community has also explored the pharmacokinetic properties of [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester, with studies focusing on its metabolic stability and enzyme interactions. These investigations are crucial for optimizing its use in preclinical research and lead compound development. Furthermore, its chirality adds another layer of complexity, as enantioselective synthesis and purification methods are often required to achieve the desired optical purity.

From an industrial perspective, the compound's CAS No. 1353973-20-2 is frequently referenced in patent literature, highlighting its potential in proprietary drug formulations. Companies specializing in contract research organizations (CROs) and fine chemical suppliers often list this compound in their catalogs, catering to the needs of pharmaceutical innovators. Its synthesis typically involves multi-step organic reactions, including amide coupling and reductive amination, which are well-documented in peer-reviewed journals.

In conclusion, [1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-methyl-carbamic acid benzyl ester (CAS No. 1353973-20-2) represents a promising candidate for further exploration in drug discovery. Its structural features, combined with its synthetic accessibility and biological relevance, make it a subject of ongoing research. As the pharmaceutical industry continues to prioritize targeted therapies and personalized medicine, compounds like this will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.